Cas no 1427327-03-4 (3-Chloro-6-fluoro-2-methylbenzylamine)

• Product Name: 3-Chloro-6-fluoro-2-methylbenzylamine
• CAS No: 1427327-03-4
• MF: C₈H₉ClFN
• MW: 173.615164518356
• CID: 4789404
• Update Time: 2025-06-08

3-Chloro-6-fluoro-2-methylbenzylamine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-fluoro-2-methylbenzylamine

• Inchi： 1S/C8H9ClFN/c1-5-6(4-11)8(10)3-2-7(5)9/h2-3H,4,11H2,1H3
• InChI Key： OCKBVCRWAJKJOS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CN)=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 1.9
• Topological Polar Surface Area: 26

Additional information on 3-Chloro-6-fluoro-2-methylbenzylamine

Comprehensive Overview of 3-Chloro-6-fluoro-2-methylbenzylamine (CAS No. 1427327-03-4)

3-Chloro-6-fluoro-2-methylbenzylamine (CAS No. 1427327-03-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the chloro and fluoro substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science. The demand for high-purity benzylamine derivatives like this has surged, aligning with trends in precision medicine and sustainable chemistry.

The compound’s molecular formula, C₈H₉ClFN, highlights its versatility. Its methylbenzylamine core is a common scaffold in medicinal chemistry, often explored for its pharmacokinetic properties. Recent studies emphasize its role in developing targeted therapies, particularly in oncology and neurology. For instance, analogs of 3-Chloro-6-fluoro-2-methylbenzylamine have shown promise in modulating enzyme activity, a hot topic in AI-driven drug design platforms. This aligns with frequent search queries like “benzylamine derivatives in drug development” or “fluoro-chloro compounds in pharmaceuticals.”

From a synthetic perspective, CAS No. 1427327-03-4 is often prepared via multi-step organic reactions, including halogenation and reductive amination. Its purity (>98%) is critical for reproducibility in research, a concern frequently raised in forums discussing lab chemical quality control. Environmental considerations also drive interest in greener synthesis methods for such compounds, reflecting broader industry shifts toward sustainable chemistry practices.

Analytical characterization of 3-Chloro-6-fluoro-2-methylbenzylamine typically involves techniques like HPLC, NMR, and mass spectrometry. These methods ensure compliance with regulatory standards, a recurring theme in searches like “analytical validation of specialty chemicals.” The compound’s stability under various storage conditions (e.g., inert atmospheres) is another practical consideration for end-users, often highlighted in chemical handling guidelines.

In agrochemical applications, derivatives of this compound are investigated for their herbicidal and fungicidal properties. This resonates with growing public interest in eco-friendly crop protection solutions. Searches such as “halogenated benzylamines in agriculture” underscore its relevance. However, researchers must navigate stringent regulations, ensuring applications remain within approved frameworks.

Future prospects for 3-Chloro-6-fluoro-2-methylbenzylamine include its integration into high-throughput screening libraries and catalysis research. Its structural motifs are being explored in metal-organic frameworks (MOFs), a trending area in materials science. As the scientific community prioritizes molecular diversity, this compound’s role is poised to expand, addressing queries like “innovative uses of benzylamine derivatives.”